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Compound of Interest

Compound Name: 4-Bromobutyronitrile

Cat. No.: B1294660 Get Quote

An In-depth Technical Guide to 4-Bromobutyronitrile: Safety, Handling, and Storage

For researchers, scientists, and drug development professionals, a thorough understanding of

chemical safety is paramount to ensuring a safe and productive laboratory environment. This

technical guide provides comprehensive information on the safe handling, storage, and

emergency procedures for 4-Bromobutyronitrile (CAS No: 5332-06-9), a versatile reagent

used in various chemical syntheses.

Chemical Identification and Properties
4-Bromobutyronitrile, also known as 4-bromobutanenitrile, is a liquid that appears clear and

colorless to light yellow.[1][2] It is recognized by the chemical formula C4H6BrN and has a

molecular weight of 148.00 g/mol .[3]

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C4H6BrN [4][5]

Molecular Weight 148.001 g/mol [5]

Appearance Light yellow, clear liquid [2]

Odor Odorless [4]

Boiling Point 205 °C (401 °F) at 760 mmHg [2][3][4]

Flash Point 103 °C (217.4 °F) - closed cup [2][4][6]

Density 1.480 - 1.489 g/mL at 25 °C [2][4][6]

Solubility
Immiscible with water. Miscible

with toluene and benzene.
[1]

Safety and Hazard Information
4-Bromobutyronitrile is classified as a hazardous chemical and requires careful handling.[4] It

is toxic if swallowed, in contact with skin, or if inhaled.[4] Furthermore, it causes skin irritation

and serious eye irritation and may cause respiratory irritation.[4]

Table 2: GHS Classification
Data compiled from multiple sources which may show slight variations in categorization.
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Hazard Class Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 3 / 4 Danger / Warning

H301: Toxic if

swallowed / H302:

Harmful if

swallowed[4][7][8]

Acute Toxicity, Dermal Category 3 / 4 Danger / Warning

H311: Toxic in contact

with skin / H312:

Harmful in contact

with skin[4][7][8]

Acute Toxicity,

Inhalation
Category 3 / 4 Danger / Warning

H332: Harmful if

inhaled[8][9]

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation[4][9]

Serious Eye

Damage/Irritation
Category 2 Warning

H319: Causes serious

eye irritation[4][9]

Specific target organ

toxicity (single

exposure)

Category 3 Warning

H335: May cause

respiratory irritation[4]

[9]

Table 3: Toxicity Data
Type of Test

Route of
Exposure

Species
Observed

Dose/Duration Reference

LD50 (Lethal

dose, 50 percent

kill)

Intraperitoneal Rodent - mouse 100 mg/kg [5]

Exposure Controls and Personal Protection
To minimize exposure, a combination of engineering controls and personal protective

equipment (PPE) must be utilized.

Engineering Controls
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Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.[4]

Ensure that eyewash stations and safety showers are located close to the workstation.[4]

Personal Protective Equipment (PPE)
The following PPE is recommended when handling 4-Bromobutyronitrile:

Protection Type Specification Source(s)

Eye/Face Protection

Chemical safety goggles or

eyeglasses compliant with

OSHA's 29 CFR 1910.133 or

European Standard EN166.

[4]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure. For full contact,

fluorinated rubber gloves with

a minimum thickness of 0.7

mm and a breakthrough time

of >480 min are

recommended.

[2][4]

Respiratory Protection

If engineering controls are

insufficient, use a

NIOSH/MSHA or European

Standard EN 149 approved

full-facepiece airline respirator

in positive pressure mode. For

nuisance exposures, type

ABEK (EU EN 14387) or

OV/AG (US) respirator

cartridges can be used.

[2][4]

Handling and Storage Protocols
Proper handling and storage are critical to prevent accidents and maintain the chemical's

integrity.
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Handling
Avoid all personal contact, including inhalation of vapors or mists.[3][9]

Do not eat, drink, or smoke when using this product.[4][9]

Wash hands and any exposed skin thoroughly after handling.[2][4]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[8]

Keep containers securely sealed when not in use.[9]

Storage
Store in a cool, dry, and well-ventilated place.[2][4][9]

Keep the container tightly closed.[4][9]

Store locked up.[2][4]

Protect containers from physical damage and check regularly for leaks.[9]

Table 4: Incompatible Materials
Material Class

Strong oxidizing agents

Strong acids

Strong bases

Strong reducing agents

Source:[4][10]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

First-Aid Measures
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Immediate medical attention is required for all routes of exposure.[4]

Exposure Route First-Aid Protocol Source(s)

Inhalation

Remove the victim to fresh air.

If not breathing, give artificial

respiration. Keep the person

warm and at rest. Call a

POISON CENTER or doctor.

[2][4][9]

Skin Contact

Immediately remove all

contaminated clothing. Wash

off with plenty of soap and

water for at least 15 minutes.

Seek immediate medical

attention.

[4][9]

Eye Contact

Rinse cautiously with water for

several minutes, also under

the eyelids. Remove contact

lenses if present and easy to

do. Continue rinsing for at

least 15 minutes. Seek

immediate medical attention.

[4][9]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person.

Immediately call a POISON

CENTER or doctor.

[2][4][9]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), alcohol-resistant

foam, or dry chemical.[3][8]

Specific Hazards: Containers may burn, emitting poisonous fumes.[9] Keep product and

empty containers away from heat and sources of ignition.[4][10]
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Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[3][4]

Accidental Release Measures (Spill Cleanup)
The procedure for cleaning up a spill depends on its size. For all spills, ensure proper PPE is

worn, including respiratory protection, and avoid breathing vapors.[2][9]

Minor Spills (< 4 L):

Control personal contact by using protective equipment.[9]

Contain the spill with an inert absorbent material such as sand, earth, or vermiculite.[9][11]

Working from the outside in, absorb the liquid.[11]

Collect the absorbed material into a suitable, labeled container for disposal.[2][9]

Decontaminate the area with a suitable cleaning agent.[11]

Major Spills:

Evacuate personnel from the area and move upwind.[4][9]

Alert the fire brigade or emergency services, informing them of the hazard's nature and

location.[9]

Prevent the spill from entering drains or waterways.[9]

Contain the spill with sand, earth, or vermiculite.[9]

If safe, stop the leak.[9]

Collect recoverable product into labeled containers.[9]

After cleanup, decontaminate and launder all protective clothing and equipment before

reuse.[9]
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Visual Guides and Workflows
To further clarify safety protocols, the following diagrams illustrate key decision-making

processes and workflows.

Hierarchy of Controls for 4-Bromobutyronitrile

Elimination
(e.g., Use a different process)

Substitution
(e.g., Use a less hazardous chemical)

Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles, Respirator)

Click to download full resolution via product page

Caption: Hierarchy of controls for minimizing exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b1294660?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Assess Spill Size & Risk
(Minor vs. Major)

Minor Spill Protocol

Minor

Major Spill Protocol

Major

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Evacuate Area
& Alert Others

Contain Spill
(Use inert absorbent)

Collect Material
(Work outside-in)

Dispose of Waste
(Labeled, sealed container)

Decontaminate Area

Procedure Complete

Call Emergency Services

Secure Area / Prevent Entry

Click to download full resolution via product page

Caption: Workflow for accidental spill response.
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Exposure Occurs

Identify Route of Exposure

Inhalation

Inhaled

Skin Contact

Skin

Eye Contact

Eyes

Ingestion

Swallowed

Move to Fresh Air
Provide artificial respiration if needed

Remove Contaminated Clothing
Wash skin for 15+ min

Rinse Eyes for 15+ min
Remove contact lenses if possible

Rinse Mouth
Do NOT induce vomiting

Seek IMMEDIATE
Medical Attention

Click to download full resolution via product page

Caption: First-aid decision tree for exposure incidents.

Transportation and Disposal
Transportation
4-Bromobutyronitrile is regulated for transport.
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Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

DOT / TDG /

IATA
UN3276

NITRILES,

LIQUID, TOXIC,

N.O.S.

6.1 III

Source:[2][4]

Disposal
Dispose of contents and containers to an approved waste disposal plant in accordance with

local, regional, and national regulations.[4] Chemical waste generators must ensure complete

and accurate classification of the waste.[4] Do not empty into drains.[4]

Disclaimer: This guide is intended for informational purposes and is based on publicly available

safety data. It is not a substitute for a comprehensive risk assessment, which should be

conducted by qualified personnel before any use of this chemical. Always refer to the most

current Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobutyronitrile
https://www.echemi.com/sds/4-bromobutyronitrile-pid_Rock983.html
https://store.apolloscientific.co.uk/storage/msds/OR45083_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10674&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.qmul.ac.uk/hsd/media/hsd/documents/QMUL_HS_133a-Laboratory-Chemical-Solvent-Biological-Spill_Emergency-Protocol_Clean-up-guidance.pdf
https://www.benchchem.com/product/b1294660#4-bromobutyronitrile-safety-handling-and-storage-precautions
https://www.benchchem.com/product/b1294660#4-bromobutyronitrile-safety-handling-and-storage-precautions
https://www.benchchem.com/product/b1294660#4-bromobutyronitrile-safety-handling-and-storage-precautions
https://www.benchchem.com/product/b1294660#4-bromobutyronitrile-safety-handling-and-storage-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1294660?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

